Cas no 73-89-2 (2-Propenoic acid,2-(phosphonooxy)-, ion(1-))

• Product Name: 2-Propenoic acid,2-(phosphonooxy)-, ion(1-)
• CAS No: 73-89-2
• MF: C₃H₄O₆P
• MW: 167.034022331238
• CID: 563878
• PubChem ID: 638308
• Update Time: 2025-04-19

2-Propenoic acid,2-(phosphonooxy)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(phosphonooxy)-, ion(1-)
• 2-(phosphonooxy)acrylate
• 2-phosphonooxyprop-2-enoate
• 2-(phosphonooxy)prop-2-enoate
• Phosphoenolpyruvate
• 73-89-2
• 63780A4A-4707-41F8-A972-629790B2BDBF
• 2-Propenoic acid, 2-(phosphonooxy)-, ion(1-) (9CI)
• 2-(phosphonooxy)-2-propenoate
• DTXSID00223277
• P-enol-pyruvate
• phosphoenolpyruvate(1-)
• Phosphoenylpyruvate
• 2-hydroxy-2-propenoate (dihydrogen phosphate) (ester)
• BDBM181111
• Acrylic acid, 2-hydroxy-, dihydrogen phosphate, ion(1-) (8CI)
• Q27102770
• O-phosphono-enol-pyruvate
• 2-Propenoic acid, 2-(phosphonooxy)-, ion(1-)
• 2-hydroxy-2-propenoate phosphate (ester)
• EINECS 200-804-3
• NS00079063
• CHEBI:18021
• Acrylic acid-2-hydroxy-dihydrogen phosphate-ion(1-)
• P-enol-pyr

• Inchi： 1S/C3H5O6P/c1-2(3(4)5)9-10(6,7)8/h1H2,(H,4,5)(H2,6,7,8)/p-1
• InChI Key： DTBNBXWJWCWCIK-UHFFFAOYSA-M
• SMILES： P(=O)(O)(O)OC(=C)C(=O)[O-]

Computed Properties

• Exact Mass: 166.97452
• Monoisotopic Mass: 166.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 236.1°C
• PSA: 106.89
• LogP: -1.64070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters